Cas no 2230798-78-2 (Lithium(1+) ion 6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole-2-carboxylate)

Lithium(1+) ion 6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole-2-carboxylate is a lithium salt derivative of a tetrahydrobenzothiazole carboxylate, offering potential applications in organic synthesis and pharmaceutical intermediates. Its structure combines a lithium cation with a bicyclic heteroaromatic carboxylate, providing unique reactivity and solubility properties. The 6-methyl substitution enhances steric and electronic effects, which may influence coordination behavior or catalytic activity. This compound is of interest for its potential use in lithium-ion battery electrolytes due to the lithium ion's mobility and the organic anion's stability. Its precise physicochemical properties, such as thermal stability and electrochemical performance, depend on molecular interactions between the lithium ion and the carboxylate moiety. Further research is needed to fully characterize its applications.
Lithium(1+) ion 6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole-2-carboxylate structure
2230798-78-2 structure
Product Name:Lithium(1+) ion 6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole-2-carboxylate
CAS No:2230798-78-2
MF:C9H10LiNO2S
MW:203.187201023102
MDL:MFCD31667412
CID:5154973
PubChem ID:137965879
Update Time:2025-10-21

Lithium(1+) ion 6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2-Benzothiazolecarboxylic acid, 4,5,6,7-tetrahydro-6-methyl-, lithium salt (1:1)
    • lithium(1+) ion 6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole-2-carboxylate
    • Lithium;6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole-2-carboxylate
    • Lithium(1+) ion 6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole-2-carboxylate
    • MDL: MFCD31667412
    • Inchi: 1S/C9H11NO2S.Li/c1-5-2-3-6-7(4-5)13-8(10-6)9(11)12;/h5H,2-4H2,1H3,(H,11,12);/q;+1/p-1
    • InChI Key: FNQFCLDCOKTVKQ-UHFFFAOYSA-M
    • SMILES: S1C(C(=O)[O-])=NC2=C1CC(C)CC2.[Li+]

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 227
  • Topological Polar Surface Area: 81.3

Lithium(1+) ion 6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole-2-carboxylate Pricemore >>

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Additional information on Lithium(1+) ion 6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole-2-carboxylate

Lithium(1+) Ion 6-Methyl-4,5,6,7-Tetrahydro-1,3-Benzothiazole-2-Carboxylate: A Comprehensive Overview

The compound with CAS No. 2230798-78-2, commonly referred to as Lithium(1+) Ion 6-Methyl-4,5,6,7-Tetrahydro-1,3-Benzothiazole-2-Carboxylate, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a lithium salt of a benzothiazole derivative, which is known for its unique structural and functional properties. Recent studies have highlighted its potential applications in various industries, including pharmaceuticals and advanced materials.

Benzothiazoles are heterocyclic compounds that consist of a benzene ring fused with a thiazole ring. The thiazole ring contains a sulfur atom and two nitrogen atoms in a five-membered structure. In the case of 6-Methyl-4,5,6,7-Tetrahydro-1,3-Benzothiazole, the benzothiazole core is modified with a methyl group at the sixth position and is partially hydrogenated at positions 4 to 7. This modification introduces unique electronic and steric properties to the molecule.

The carboxylate group attached to the benzothiazole core plays a crucial role in determining the compound's reactivity and solubility. Carboxylates are known for their ability to form salts with metal ions such as lithium (Li+), which is the case here. The lithium ion (Li+) is small and highly charged, making it an excellent counterion for carboxylate-based compounds. This combination results in a stable salt that exhibits desirable physical and chemical properties.

Recent research has focused on understanding the synthesis pathways of this compound. One common method involves the reaction of 6-methylbenzothiazole with appropriate carboxylic acids or their derivatives under specific conditions to form the desired product. The use of transition metal catalysts has been shown to enhance reaction efficiency and yield high-purity products.

Physical properties of Lithium(1+) Ion 6-Methyl-4,5,6,7-Tetrahydro-1,3-Benzothiazole-2-Carboxylate include its melting point and solubility in various solvents. These properties are critical for determining its suitability in different applications such as drug delivery systems or polymer additives.

In terms of applications, this compound has shown promise in several areas:

  • Pharmaceuticals: The benzothiazole moiety is known for its biological activity; this compound may serve as a lead molecule for drug development.
  • Lithium-ion batteries: Lithium salts are integral components in battery electrolytes; this compound could contribute to improved energy storage solutions.
  • Materials science: Its unique structure may be exploited for designing novel polymers or coatings with enhanced mechanical properties.

The safety profile of this compound is another critical aspect that researchers have been investigating. While it does not fall under the category of hazardous or controlled substances when handled appropriately under standard laboratory conditions, proper precautions should be taken during synthesis and handling to ensure worker safety.

In conclusion,Lithium(1+) Ion 6-Methyl-4,5,6,7-Tetrahydro-1,Benzothiazole Carboxylate represents an exciting area of research with diverse potential applications across multiple disciplines. As ongoing studies continue to uncover new insights into its properties and uses,the significance of this compound in both academic research and industrial applications will likely grow further.

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